Cas no 884494-38-6 (1-bromo-3,5-difluoro-2-nitro-benzene)

1-Bromo-3,5-difluoro-2-nitro-benzene is a halogenated nitroaromatic compound with the molecular formula C₆H₂BrF₂NO₂. This derivative of benzene features bromine, fluorine, and nitro functional groups, which enhance its reactivity in electrophilic and nucleophilic substitution reactions. The presence of electron-withdrawing groups (fluoro and nitro) at the meta and ortho positions makes it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic frameworks. Its high purity and stability under standard conditions ensure reliable performance in pharmaceutical, agrochemical, and materials science applications. The compound’s distinct substitution pattern allows for selective further functionalization, making it a versatile building block in fine chemical synthesis.

1-bromo-3,5-difluoro-2-nitro-benzene structure

884494-38-6 structure

Product Name:1-bromo-3,5-difluoro-2-nitro-benzene

CAS No:884494-38-6

MF:C₆H₂BrF₂NO₂

MW:237.986387729645

MDL:MFCD04112501

CID:838712

PubChem ID:44754907

Update Time:2025-06-07

1-bromo-3,5-difluoro-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4,6-difluoronitrobenzene
- 1-bromo-3,5-difluoro-2-nitrobenzene
- VF10053
- SY024412
- AB0027248
- W9063
- ST24027820
- 1-bromo-3,5-difluoro-2-nitro-benzene
- 1-Bromo-3,5-difluoro-2-nitrobenzene (ACI)
- MDL： MFCD04112501
- Inchi： 1S/C6H2BrF2NO2/c7-4-1-3(8)2-5(9)6(4)10(11)12/h1-2H
- InChI Key： XIDAMEPMZLNCNG-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=CC(F)=CC=1F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 187
Topological Polar Surface Area: 45.8

Experimental Properties

Melting Point: 51-53°C

1-bromo-3,5-difluoro-2-nitro-benzene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-bromo-3,5-difluoro-2-nitro-benzene Pricemore >>

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TRC	B690308-100mg	2-Bromo-4,6-difluoronitrobenzene	884494-38-6		100mg	$ 64.00	2023-04-18
TRC	B690308-250mg	2-Bromo-4,6-difluoronitrobenzene	884494-38-6		250mg	$ 87.00	2023-04-18
TRC	B690308-500mg	2-Bromo-4,6-difluoronitrobenzene	884494-38-6		500mg	$ 133.00	2023-04-18

1-bromo-3,5-difluoro-2-nitro-benzene Production Method

Production Method 1

461-96-1

884494-38-6

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; 1 h, rt; 1 h, rt

Reference

Novel Dual-Targeting Benzimidazole Urea Inhibitors of DNA Gyrase and Topoisomerase IV Possessing Potent Antibacterial Activity: Intelligent Design and Evolution through the Judicious Use of Structure-Guided Design and Structure-Activity Relationships

Charifson, Paul S.; et al, Journal of Medicinal Chemistry, 2008, 51(17), 5243-5263